![molecular formula C20H21N3O6 B3570870 methyl 3-{[4-(2-methoxyphenyl)-1-piperazinyl]carbonyl}-5-nitrobenzoate](/img/structure/B3570870.png)
methyl 3-{[4-(2-methoxyphenyl)-1-piperazinyl]carbonyl}-5-nitrobenzoate
Overview
Description
Methyl 3-{[4-(2-methoxyphenyl)-1-piperazinyl]carbonyl}-5-nitrobenzoate, also known as MNBN, is a chemical compound that has been widely studied for its potential applications in scientific research. MNBN is a nitrobenzoyl derivative of piperazine, and it has been found to exhibit a range of biochemical and physiological effects. In
Mechanism of Action
The exact mechanism of action of methyl 3-{[4-(2-methoxyphenyl)-1-piperazinyl]carbonyl}-5-nitrobenzoate is not fully understood, but it is believed to act on the GABAergic system in the brain. It has been suggested that this compound may enhance the activity of GABA receptors, which are involved in the regulation of neuronal excitability. This may explain its anticonvulsant and anxiolytic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits a range of biochemical and physiological effects. It has been found to have anticonvulsant, analgesic, and anxiolytic effects, as well as the ability to protect against neuronal damage. This compound has also been shown to increase the levels of certain neurotransmitters, such as dopamine and serotonin, in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of using methyl 3-{[4-(2-methoxyphenyl)-1-piperazinyl]carbonyl}-5-nitrobenzoate in lab experiments is its well-established synthesis method. This makes it easy to obtain and use in studies. This compound has also been found to exhibit a range of biological activities, which makes it a versatile compound for research. However, one of the limitations of using this compound is that its mechanism of action is not fully understood. This makes it difficult to design experiments that specifically target its effects.
Future Directions
There are many potential future directions for research on methyl 3-{[4-(2-methoxyphenyl)-1-piperazinyl]carbonyl}-5-nitrobenzoate. One area of interest is its potential as a neuroprotective agent. Further studies could investigate its ability to protect against neuronal damage in a range of neurological conditions. This compound could also be studied in combination with other compounds to determine if it has synergistic effects. Additionally, studies could investigate the potential of this compound for the treatment of other conditions, such as anxiety disorders and chronic pain.
Scientific Research Applications
Methyl 3-{[4-(2-methoxyphenyl)-1-piperazinyl]carbonyl}-5-nitrobenzoate has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to exhibit a range of biological activities, including anticonvulsant, analgesic, and anxiolytic effects. This compound has also been investigated for its potential as a neuroprotective agent, with studies suggesting that it may have the ability to protect against neuronal damage.
properties
IUPAC Name |
methyl 3-[4-(2-methoxyphenyl)piperazine-1-carbonyl]-5-nitrobenzoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O6/c1-28-18-6-4-3-5-17(18)21-7-9-22(10-8-21)19(24)14-11-15(20(25)29-2)13-16(12-14)23(26)27/h3-6,11-13H,7-10H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVKXRBMTBWLGKK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)C(=O)C3=CC(=CC(=C3)[N+](=O)[O-])C(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.